Cas no 1643461-07-7 (Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1h-pyrrolo[2,3-b]pyridine-4-carboxylat)

• Product Name: Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1h-pyrrolo[2,3-b]pyridine-4-carboxylat
• CAS No: 1643461-07-7
• MF: C₁₅H₂₂N₂O₄Si
• MW: 322.431684970856
• MDL: MFCD25541766
• CID: 4610440
• Update Time: 2025-10-30

Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1h-pyrrolo[2,3-b]pyridine-4-carboxylat Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 2,3-dihydro-2-oxo-1-[[2-(trimethylsilyl)ethoxy]methyl]-, methyl ester
• Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1h-pyrrolo[2,3-b]pyridine-4-carboxylat

• MDL： MFCD25541766
• Inchi： 1S/C15H22N2O4Si/c1-20-15(19)11-5-6-16-14-12(11)9-13(18)17(14)10-21-7-8-22(2,3)4/h5-6H,7-10H2,1-4H3
• InChI Key： DTROUUBKYWYAII-UHFFFAOYSA-N
• SMILES： C12N(COCC[Si](C)(C)C)C(=O)CC1=C(C(OC)=O)C=CN=2

Additional information on Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1h-pyrrolo[2,3-b]pyridine-4-carboxylat

Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1643461-07-7): A Novel Compound in Pharmaceutical Research

Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate (CAS No. 1643461-07-7) is a synthetic compound that has attracted significant attention in the field of pharmaceutical science due to its unique chemical structure and potential therapeutic applications. This compound, characterized by a pyrrolo[2,3-b]pyridine core with a carboxylate functional group, represents a promising candidate for further exploration in drug development. Recent studies have highlighted its potential as a molecular scaffold for the design of novel therapeutics targeting specific biological pathways.

The pyrrolo[2,3-b]pyridine ring system is a versatile heterocyclic structure known for its ability to modulate enzyme activity and receptor interactions. The presence of a carboxylate group in the 4-position of this ring system enhances its solubility and metabolic stability, which are critical factors in drug candidate optimization. The trimethylsilyl group attached to the ethoxyethyl chain introduces steric and electronic effects that may influence the compound’s binding affinity and selectivity toward target proteins.

Recent advances in medicinal chemistry have demonstrated that compounds with 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine frameworks exhibit diverse pharmacological activities, including anti-inflammatory, antitumor, and neuroprotective properties. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this scaffold showed promising inhibitory activity against kinases involved in cancer progression, suggesting their potential as therapeutic agents. The 2-oxo group in the 1-position of the pyrrolopyridine ring may further modulate the compound’s reactivity and biological function.

The ethoxyethyl side chain, modified with a trimethylsilyl group, plays a critical role in stabilizing the compound’s conformation and improving its pharmacokinetic profile. This modification reduces hydrolytic degradation, which is a common challenge for carboxylate-based drugs. The trimethylsilyl group also enhances the compound’s lipophilicity, potentially facilitating its penetration into cellular membranes and improving bioavailability.

Current research trends in pharmaceutical development emphasize the importance of structure-activity relationship (SAR) studies to optimize the therapeutic potential of compounds like Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate. A 2024 review in Drug Discovery Today highlighted the role of pyrrolo[2,3-b]pyridine derivatives in targeting protein-protein interactions (PPIs), which are increasingly recognized as key therapeutic targets for diseases such as cancer and neurodegenerative disorders.

Further investigation into the 4-carboxylate functional group’s role in modulating enzyme activity has revealed its potential as a tool for enzyme inhibition studies. The 2,3-dihydro-1H-pyrrolo[2,3-b]pyridine core may also serve as a platform for the design of prodrugs or dual-action agents, expanding its therapeutic applications. The ethoxyethyl chain’s trimethylsilyl modification has also been linked to improved stability in vivo, reducing the need for frequent dosing in therapeutic regimens.

As the pharmaceutical industry continues to explore novel scaffolds for drug development, compounds like Methyl 2-oxo-1-((2-(trimethylsilyl)ethoxy)methyl)-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-4-carboxylate represent a significant opportunity for innovation. Their unique structural features and potential for targeted drug design make them a focal point for researchers aiming to address unmet medical needs in complex diseases.